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Compound of Interest

Compound Name: 4-Hydrazinylpyridine hydrochloride

Cat. No.: B3426513 Get Quote

This guide offers an in-depth exploration of 4-Hydrazinylpyridine hydrochloride, a pivotal

heterocyclic building block for researchers, chemists, and professionals in drug development.

Moving beyond a simple data sheet, this document elucidates the causality behind its chemical

behavior, provides field-proven experimental insights, and grounds its claims in authoritative

sources.

Introduction and Strategic Importance
4-Hydrazinylpyridine hydrochloride is a salt of the organic compound 4-hydrazinopyridine. It

serves as a highly versatile and reactive intermediate in organic synthesis, particularly in the

construction of complex heterocyclic scaffolds. The presence of a nucleophilic hydrazine

moiety on an electron-deficient pyridine ring imparts a unique reactivity profile, making it a

valuable precursor for a wide range of pharmaceutical agents and research chemicals. Its

strategic importance lies in its ability to participate in cyclization and condensation reactions,

enabling the efficient synthesis of novel molecular architectures with potential biological activity.

Physicochemical and Structural Characteristics
The hydrochloride salt form enhances the stability and handling characteristics of the parent

compound, 4-hydrazinopyridine, which is a key consideration for its practical application in a

laboratory setting.[1]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 7 Tech Support

https://www.benchchem.com/product/b3426513?utm_src=pdf-interest
https://www.benchchem.com/product/b3426513?utm_src=pdf-body
https://www.benchchem.com/product/b3426513?utm_src=pdf-body
https://pubchem.ncbi.nlm.nih.gov/compound/4-Hydrazinylpyridine-hydrochloride
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3426513?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Chemical Structure
Caption: Chemical structure of 4-Hydrazinylpyridine hydrochloride.

Core Physicochemical Data
A summary of the essential physicochemical properties is presented below for quick reference.

These values are compiled from various chemical suppliers and databases and represent

typical specifications for this reagent.

Property Value Source(s)

Molecular Formula C₅H₈ClN₃ [1][2]

Molecular Weight 145.59 g/mol [1][2]

CAS Number 20815-52-5; 52834-40-9 [1]

Appearance Solid (crystalline powder)

Melting Point 238 - 250 °C [3]

Solubility Soluble in water. [4]

SMILES Cl.NNc1ccncc1

InChIKey
MMLHRYAPGSEXCA-

UHFFFAOYSA-N
[1]

Synthesis and Mechanistic Considerations
The most prevalent and industrially viable synthesis of 4-hydrazinopyridine involves a

nucleophilic aromatic substitution reaction. This pathway is favored due to the availability of

starting materials and the straightforward nature of the reaction.

Core Synthesis Pathway: Nucleophilic Aromatic
Substitution
The synthesis is typically achieved by reacting a 4-halopyridine hydrochloride, such as 4-

chloropyridine hydrochloride, with an excess of hydrazine hydrate.[5] The electron-withdrawing
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nature of the protonated pyridine ring nitrogen activates the C4 position, making it susceptible

to nucleophilic attack by hydrazine.
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Caption: Generalized workflow for the synthesis of 4-Hydrazinylpyridine HCl.

Detailed Experimental Protocol
This protocol is a representative example and should be adapted and optimized based on

laboratory conditions and scale.

Reagent Preparation: In a three-neck round-bottom flask equipped with a reflux condenser,

magnetic stirrer, and nitrogen inlet, charge 4-chloropyridine hydrochloride (1.0 eq).

Reaction Initiation: Add hydrazine hydrate (e.g., 80% solution in water, ~5-10 eq) to the flask.

The use of excess hydrazine drives the reaction to completion.[6]

Heating and Reflux: The reaction mixture is typically heated in a suitable solvent (e.g.,

ethanol, water) to reflux for several hours. The progress can be monitored by Thin Layer

Chromatography (TLC).

Reaction Quench & Isolation: Upon completion, the reaction is cooled to room temperature

and then quenched by pouring it into ice-water.[5] This step precipitates the product and

neutralizes any remaining reactive species.

Solvent Removal: The solvent is removed under reduced pressure (co-evaporation with

toluene can aid in removing residual water).[5]

Purification: The resulting crude solid is purified. Recrystallization from a suitable solvent

system (e.g., ethanol/water) is a common method to obtain the final product with high purity.
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Chemical Reactivity and Synthetic Utility
The synthetic utility of 4-hydrazinylpyridine hydrochloride stems from the high nucleophilicity

of the terminal amino group of the hydrazine moiety. This group readily reacts with

electrophiles, most notably carbonyl compounds, to form a variety of important heterocyclic

structures.

Key Reaction: Hydrazone Formation
The reaction with aldehydes and ketones to form hydrazones is a cornerstone of its chemistry.

This condensation reaction is typically acid-catalyzed and proceeds via a nucleophilic addition-

elimination mechanism. The resulting hydrazones are stable intermediates that can be further

elaborated or can themselves be target molecules with biological activity.

Caption: Reaction of 4-Hydrazinylpyridine with a carbonyl to form a hydrazone.

This reactivity is fundamental to its application in constructing more complex ring systems. For

example, reaction with 1,3-dicarbonyl compounds leads to the formation of pyrazoles, a

common scaffold in medicinal chemistry. Its use has been specifically noted in the synthesis of

pyrazolo[4,5-c]quinolin-4-ones, which have been studied for their benzodiazepine binding

activity.[7]

Safety, Handling, and Storage
As a responsible scientist, adherence to strict safety protocols is non-negotiable. 4-
Hydrazinylpyridine hydrochloride is a hazardous substance that requires careful handling.

GHS Hazard Identification
The compound is classified with several hazards according to the Globally Harmonized System

(GHS).[1]

H302: Harmful if swallowed.[1]

H315: Causes skin irritation.[1]

H318: Causes serious eye damage.[1]
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H335: May cause respiratory irritation.[1]

Handling and Personal Protective Equipment (PPE)
Engineering Controls: Always handle this chemical within a certified chemical fume hood to

avoid inhalation of dust.[8][9]

Personal Protective Equipment: Wear appropriate PPE, including a lab coat, chemical-

resistant gloves (e.g., nitrile), and safety goggles or a face shield.[8][10]

Hygiene: Avoid contact with skin and eyes. Wash hands thoroughly after handling. Do not

eat, drink, or smoke in the laboratory.[10][11]

Storage and Incompatibilities
Storage Conditions: Store in a tightly closed container in a dry, cool, and well-ventilated

place.[3][8] For long-term stability, storage under an inert gas like nitrogen or argon at 2-8°C

is recommended.[3]

Incompatible Materials: Keep away from strong oxidizing agents, acids, and bases.[9][10]

Conclusion
4-Hydrazinylpyridine hydrochloride is more than a mere catalog chemical; it is a potent

synthetic tool that unlocks pathways to novel and complex molecular entities. A thorough

understanding of its properties, from its synthesis and reactivity to its safe handling, is essential

for leveraging its full potential in research and development. The protocols and data presented

herein provide a solid foundation for its effective and safe application in the laboratory.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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